Cas no 1354963-66-8 (tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate
• CAS No: 1354963-66-8
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• MDL: MFCD20502179
• CID: 5208443
• Update Time: 2025-10-30

tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(4-ethylphenyl)-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate

• MDL： MFCD20502179
• Inchi： 1S/C18H25NO3/c1-5-13-6-8-14(9-7-13)15-10-11-19(12-16(15)20)17(21)22-18(2,3)4/h6-9,15H,5,10-12H2,1-4H3
• InChI Key： IRHDIKZMAVDYQP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=C(CC)C=C2)C(=O)C1

Additional information on tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate

Introduction to Tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate (CAS No. 1354963-66-8)

Tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate, with the chemical formula C₁₆H₂₁NO₃, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents. The structure of tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate features a piperidine core, which is a common motif in many bioactive molecules. The presence of a tert-butyl group and an ester functionality at the 1-position of the piperidine ring enhances its pharmacological properties, making it a valuable scaffold for drug discovery.

The compound's molecular structure is characterized by a rigid piperidine ring, which contributes to its stability and bioavailability. The 4-(4-ethylphenyl)-3-oxopiperidine moiety introduces a phenyl ring with an ethyl substituent, which can influence the compound's interactions with biological targets. This specific arrangement of atoms allows for selective binding to receptors and enzymes, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of piperidine-based compounds for their potential in treating various diseases. Studies have shown that piperidine derivatives exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate compound is being explored for its potential to modulate these pathways.

One of the key aspects of this compound is its ability to interact with biological targets in a highly specific manner. The tert-butyl group provides steric hindrance, which can enhance binding affinity to certain receptors. Additionally, the ester functionality at the 1-position of the piperidine ring can undergo hydrolysis in vivo, releasing active metabolites that may contribute to its therapeutic effects. These features make tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate a versatile molecule for drug design.

The synthesis of tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate involves multiple steps, including condensation reactions and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity. These techniques include palladium-catalyzed cross-coupling reactions and enzymatic resolutions, which are critical for achieving the desired molecular structure.

Recent research has highlighted the importance of computational modeling in understanding the pharmacological properties of piperidine-based compounds. Molecular docking studies have been conducted to predict how tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate interacts with target proteins. These studies provide valuable insights into the compound's binding affinity and potential side effects, guiding further optimization efforts.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been investigated for its role in developing agrochemicals and specialty chemicals. The structural features of tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate make it a suitable candidate for designing molecules that can interact with biological systems in novel ways.

In conclusion, tert-butyl 4-(4-ethylphenyl)-3-oxopiperidine-1-carboxylate (CAS No. 1354963-66-8) is a promising compound with significant potential in pharmaceutical and chemical research. Its unique structural features and biological activities make it a valuable scaffold for drug discovery. Further studies are warranted to fully elucidate its therapeutic applications and mechanisms of action.